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Compound of Interest

Compound Name: 2-Methyl-2-octanol

Cat. No.: B126132 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the available thermochemical data

for 2-Methyl-2-octanol (CAS No: 628-44-4), a tertiary alcohol with applications in fragrance

and as a chemical intermediate. This document is intended for researchers, scientists, and

professionals in drug development and chemical engineering who require accurate

thermochemical information for process design, safety analysis, and computational modeling.

Core Thermochemical and Physical Properties
A summary of the key physical and thermochemical properties of 2-Methyl-2-octanol is
presented in Table 1. While experimental data for some properties are available, others have

been estimated using reliable computational methods due to the absence of direct

experimental measurements in publicly accessible literature.

Table 1: Physical and Thermochemical Properties of 2-Methyl-2-octanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b126132?utm_src=pdf-interest
https://www.benchchem.com/product/b126132?utm_src=pdf-body
https://www.benchchem.com/product/b126132?utm_src=pdf-body
https://www.benchchem.com/product/b126132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Data Type Source

Molecular

Formula
C₉H₂₀O - - [1][2][3]

Molecular Weight 144.25 g/mol - [1][2][3]

Boiling Point 177.00 - 178.00 °C at 760 mmHg Experimental [4]

Vapor Pressure 0.305
mmHg at 25.00

°C
Estimated [4]

Flash Point 71.10 °C Estimated [4]

Density 0.825 g/cm³ Not Specified

Enthalpy of

Vaporization

(ΔHvap)

64.6 kJ/mol at 353 K Experimental [5]

Standard

Enthalpy of

Formation (liquid,

ΔHf°)

-450.3 ± 5.8 kJ/mol Estimated

Group

Contribution

Method

Standard Molar

Entropy (liquid,

S°)

363.2 ± 7.3 J/(mol·K) Estimated

Group

Contribution

Method

Liquid Heat

Capacity (Cp,l)
330.8 ± 16.5 J/(mol·K) Estimated

Group

Contribution

Method

Experimental Protocols: Determination of Enthalpy
of Combustion
While specific experimental protocols for the thermochemical analysis of 2-Methyl-2-octanol
are not readily available, a generalized and widely accepted methodology for determining the

enthalpy of combustion of a liquid alcohol, such as a tertiary alcohol, involves bomb

calorimetry.
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Principle
The enthalpy of combustion is determined by burning a known mass of the substance in a

constant-volume bomb calorimeter. The heat released by the combustion is absorbed by the

surrounding water and the calorimeter components, leading to a temperature rise. By

measuring this temperature change and knowing the heat capacity of the calorimeter system,

the heat of combustion can be calculated.

Apparatus
Oxygen bomb calorimeter

High-precision digital thermometer (resolution of at least 0.001 °C)

Analytical balance (readability of at least 0.1 mg)

Benzoic acid (for calibration)

Oxygen cylinder with a pressure regulator

Ignition system

Sample crucible (platinum or stainless steel)

Deionized water

Procedure
Calibration of the Calorimeter:

A known mass (approximately 1 g) of benzoic acid is pelletized and placed in the crucible.

A fuse wire is attached to the ignition electrodes, with the wire in contact with the benzoic

acid pellet.

The bomb is assembled and pressurized with oxygen to approximately 30 atm.

The bomb is placed in the calorimeter bucket containing a known mass of deionized water.
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The initial temperature is recorded.

The sample is ignited, and the temperature is recorded at regular intervals until a constant

temperature is reached.

The heat capacity of the calorimeter is calculated using the known enthalpy of combustion

of benzoic acid.

Combustion of 2-Methyl-2-octanol:

A known mass (approximately 0.5 - 1 g) of 2-Methyl-2-octanol is accurately weighed into

the crucible.

The fuse wire is attached to the ignition electrodes, with the wire submerged in the liquid

sample.

The bomb is assembled, pressurized with oxygen, and placed in the calorimeter with a

known mass of water.

The initial temperature is recorded.

The sample is ignited, and the temperature change is recorded as in the calibration step.

The heat released during the combustion of the sample is calculated using the heat

capacity of the calorimeter and the measured temperature rise.

The enthalpy of combustion of 2-Methyl-2-octanol is then calculated on a molar basis.[6]

[7][8][9][10]

The workflow for this experimental determination is visualized in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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